N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide

• CAS No.: 6949-49-1
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C16H17N3O4S/c1-11(15-5-3-4-6-16(15)21)18-19-24(22,23)14-9-7-13(8-10-14)17-12(2)20/h3-10,19,21H,1-2H3,(H,17,20)/b18-11-
• InChI Key: DCOVICQNUYZOMX-WQRHYEAKSA-N
• Isomeric SMILES: C/C(=N/NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C)/C2=CC=CC=C2O
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C)C2=CC=CC=C2O

Description

N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide is a sulfonamide derivative with a hydroxyphenyl moiety. Sulfonamides are known for their antimicrobial properties and have been used in various therapeutic applications for over 75 years .

Preparation Methods

The synthesis of N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide involves the reaction of 2-hydroxyacetophenone with 4-aminobenzenesulfonamide under specific conditions . The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the formation of the desired product. The compound can be obtained as a brown solid with a yield of around 50% .

Chemical Reactions Analysis

N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Complex Formation: It has the ability to form complexes with metal ions such as Rh(III), which can be useful in bioinorganic and medicinal chemistry.

Scientific Research Applications

N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide has several scientific research applications:

Chemistry: It is used in the synthesis of metal complexes, which are studied for their potential catalytic and therapeutic properties.

Biology: The compound’s ability to inhibit folic acid synthesis makes it a candidate for antimicrobial research.

Industry: The compound can be used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide involves the inhibition of folic acid synthesis in bacteria, similar to other sulfonamides . This inhibition prevents the growth and reproduction of bacteria, making it effective as an antimicrobial agent. Additionally, its ability to form complexes with metal ions may contribute to its anticancer properties by interfering with cellular processes .

Comparison with Similar Compounds

N-[4-[[(Z)-1-(2-hydroxyphenyl)ethylideneamino]sulfamoyl]phenyl]acetamide can be compared to other sulfonamide derivatives such as:

Sulfamethoxazole: An antibacterial agent used in combination with trimethoprim.

Furosemide: A diuretic used to treat fluid build-up due to heart failure, liver scarring, or kidney disease.

Glibenclamide: A hypoglycemic agent used to treat type 2 diabetes.

Diclofenamide: A carbonic anhydrase inhibitor used to treat glaucoma.

These compounds share similar structural motifs but differ in their specific applications and mechanisms of action. This compound is unique due to its hydroxyphenyl moiety and potential for forming metal complexes .